Cas no 33280-95-4 ((2S)-2-Ethyl Ester-isocyanato-propanoic Acid)

• Product Name: (2S)-2-Ethyl Ester-isocyanato-propanoic Acid
• CAS No: 33280-95-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 2842992
• PubChem ID: 7018874
• Update Time: 2025-04-21

(2S)-2-Ethyl Ester-isocyanato-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Ethyl Ester-isocyanato-propanoic Acid
• (S)-2-Isocyanato-propionic acid ethyl ester
• (S)-Ethyl Ester-2-isocyanato-propanoic Acid
• AKOS015855485
• Propanoic acid, 2-isocyanato-, ethyl ester, (2S)-
• AKOS006240213
• SCHEMBL4445980
• DTXSID70427048
• 33280-95-4

• Inchi： 1S/C6H9NO3/c1-3-10-6(9)5(2)7-4-8/h5H,3H2,1-2H3/t5-/m0/s1
• InChI Key： PFIQRPNWLUAMOF-YFKPBYRVSA-N
• SMILES： O(CC)C([C@H](C)N=C=O)=O

Computed Properties

• Exact Mass: 143.058243149Da
• Monoisotopic Mass: 143.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.7Ų